Cas no 1368630-77-6 (8-fluoro-2,4-dihydrospiro1-benzopyran-3,1'-cyclopropane-4-one)

• Product Name: 8-fluoro-2,4-dihydrospiro1-benzopyran-3,1'-cyclopropane-4-one
• CAS No: 1368630-77-6
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• CID: 6275246
• PubChem ID: 82277927
• Update Time: 2025-06-25

8-fluoro-2,4-dihydrospiro1-benzopyran-3,1'-cyclopropane-4-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2,4-dihydrospiro1-benzopyran-3,1'-cyclopropane-4-one
• EN300-8727946
• 1368630-77-6
• 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one

• Inchi： 1S/C11H9FO2/c12-8-3-1-2-7-9(8)14-6-11(4-5-11)10(7)13/h1-3H,4-6H2
• InChI Key： BCFREGOJPGVTON-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OCC1(C2=O)CC1

Computed Properties

• Exact Mass: 192.05865769g/mol
• Monoisotopic Mass: 192.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 8-fluoro-2,4-dihydrospiro1-benzopyran-3,1'-cyclopropane-4-one

Introduction to 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one (CAS No. 1368630-77-6)

8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one, identified by its Chemical Abstracts Service (CAS) number 1368630-77-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic scaffold, characterized by a fused benzopyranone core linked to a cyclopropane moiety, exhibits unique physicochemical properties that make it a promising candidate for further exploration in drug discovery.

The presence of a fluoro substituent at the 8-position of the benzopyranone ring is particularly noteworthy, as fluorine atoms are widely recognized for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of bioactive molecules. The spirocyclic structure introduces rigidity to the molecule, which can enhance its interaction with biological targets while reducing conformational flexibility. This combination of features positions 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one as a versatile building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in spirocyclic compounds due to their demonstrated biological activity across various disease modalities. The cyclopropane ring, a three-membered carbon heterocycle, is known to impart specific pharmacological properties by introducing steric constraints and electronic effects that can influence receptor binding. The benzopyranone core is another pharmacophore that has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications.

Current research in the field of medicinal chemistry has highlighted the potential of 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one as a scaffold for designing molecules with enhanced bioavailability and target specificity. The fluorine atom at the 8-position not only improves metabolic stability but also participates in hydrophobic interactions with biological targets, thereby increasing binding affinity. Additionally, the spirocyclic linkage between the benzopyranone and cyclopropane units contributes to molecular rigidity, which can be advantageous in optimizing enzyme or receptor interactions.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that derivatives of 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The structural features of this molecule allow for fine-tuning of its pharmacological profile by modifying substituents at various positions on the scaffold. For instance, introduction of additional fluorine atoms or other heteroatoms could further enhance its bioactivity while maintaining favorable pharmacokinetic properties.

The synthesis of 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one presents an interesting challenge due to the complexity of the spirocyclic structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to access stereodefined analogs of this compound efficiently. These synthetic strategies are crucial for generating libraries of derivatives that can be screened for biological activity.

In addition to its potential in oncology, 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one may also find applications in other therapeutic areas. Its structural motif is reminiscent of natural products that have demonstrated efficacy against infectious diseases and inflammatory conditions. By leveraging computational chemistry and structure-based drug design approaches, researchers can identify lead compounds derived from this scaffold that exhibit desirable therapeutic profiles.

The role of computational modeling in understanding the behavior of 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These computational tools are essential for predicting binding affinities and optimizing molecular structures before experimental validation becomes necessary.

As our understanding of disease mechanisms continues to evolve, so too does our appreciation for structurally complex molecules like 8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one. Its unique combination of pharmacophoric elements makes it a valuable asset in the pharmaceutical chemist’s toolkit. Future research will likely focus on expanding its chemical space through diversification strategies that explore new analogs with enhanced potency and selectivity.

In conclusion,8-fluoro-2,4-dihydrospiro[1-benzopyran-3,1'-cyclopropane]-4-one (CAS No. 1368630-77-6) represents a fascinating compound with significant potential in drug discovery and development. Its structural features—particularly the fluoro substituent and spirocyclic core—make it an attractive scaffold for designing novel therapeutic agents with improved pharmacological properties. Ongoing research efforts are expected to yield exciting breakthroughs as scientists continue to explore its full potential across multiple therapeutic domains.